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Compound of Interest

Compound Name: Sodium tetrafluoroborate

Cat. No.: B150129 Get Quote

Safe Handling and Disposal of Sodium
Tetrafluoroborate
This guide provides essential safety protocols and logistical information for the handling and

disposal of Sodium tetrafluoroborate (NaBF₄) in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of all personnel. Sodium tetrafluoroborate is a

corrosive material that can cause severe skin burns and eye damage.[1][2][3][4][5] It is also

moisture-sensitive and requires specific storage conditions to maintain its stability.[1][2][6][7][8]

Hazard Summary
Sodium tetrafluoroborate presents several hazards that necessitate careful handling. The

primary dangers include severe corrosion to skin and eyes upon contact, and irritation to the

respiratory system if inhaled.[3][4][9]
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Hazard Classification Description

Skin Corrosion/Irritation Causes severe skin burns and irritation.[1][4][9]

Serious Eye Damage/Irritation
Causes serious, potentially irreversible eye

damage and risk of blindness.[1][4][7][9]

Respiratory Irritation
Inhalation of dust may cause respiratory tract

irritation.[3][4][7]

Gastrointestinal Burns
Ingestion can cause severe burns to the

gastrointestinal tract.[9]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A multi-layered approach to safety, combining engineering controls, safe work practices, and

appropriate PPE, is mandatory when working with Sodium tetrafluoroborate.

Engineering Controls
Ventilation: All handling of Sodium tetrafluoroborate powder must occur in a well-ventilated

area, preferably within a chemical fume hood.[3][9]

Safety Stations: Facilities must be equipped with an easily accessible eyewash station and a

safety shower.[3][9]

Recommended Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent direct contact with the chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-27KY-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAwMDd8YXBwbGljYXRpb24vcGRmfGFHSmxMMmd5WXk4NU1qTXpOREU1TmpNeU5qY3dMMU5FUWw4eU4wdFpYME5JWDBWT0xuQmtaZ3w5MzU0NGVlYzk0YzgyNDIxYjlmZTY5MzkwZGVhYWRjZTM1Njc0NTMwZDY5ZjNmNWYzZmZiZGUyOGQyMzk0MmFk
https://www.fishersci.com/store/msds?partNumber=AC192120250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/20927.pdf
https://www.carlroth.com/medias/SDB-27KY-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAwMDd8YXBwbGljYXRpb24vcGRmfGFHSmxMMmd5WXk4NU1qTXpOREU1TmpNeU5qY3dMMU5FUWw4eU4wdFpYME5JWDBWT0xuQmtaZ3w5MzU0NGVlYzk0YzgyNDIxYjlmZTY5MzkwZGVhYWRjZTM1Njc0NTMwZDY5ZjNmNWYzZmZiZGUyOGQyMzk0MmFk
https://www.fishersci.com/store/msds?partNumber=AC192120250&countryCode=US&language=en
https://www.chemicalbook.com/msds/sodium-tetrafluoroborate.pdf
https://pim-resources.coleparmer.com/sds/20927.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6560_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC192120250&countryCode=US&language=en
https://www.chemicalbook.com/msds/sodium-tetrafluoroborate.pdf
https://pim-resources.coleparmer.com/sds/20927.pdf
https://www.benchchem.com/product/b150129?utm_src=pdf-body
https://www.benchchem.com/product/b150129?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC6560_msds.pdf
https://pim-resources.coleparmer.com/sds/20927.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6560_msds.pdf
https://pim-resources.coleparmer.com/sds/20927.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles & Face Shield

Wear tightly sealed safety

goggles with side protection

and a full-face shield.[1][6][7]

Skin
Chemical-Resistant Gloves &

Lab Coat/Apron

Wear suitable chemical

protection gloves tested

according to EN 374.[1][7] A

chemical-resistant apron or lab

coat should also be worn.[9]

Respiratory Respirator

A NIOSH/MSHA approved air-

purifying dust or mist respirator

is required when dusts are

generated.[2][9]

Handling and Storage Procedures
Handling: Avoid all personal contact, including the inhalation of dust.[3] Prevent dust

formation during handling.[1][3][7] Wash hands and face thoroughly after working with the

substance.[2][7] Do not eat, drink, or smoke in the work area.[3]

Storage: Store in a cool, dry, and well-ventilated area.[3][6][8][9] Keep containers tightly

sealed to protect from moisture, as the product is hygroscopic.[2][4][6] Store under an inert

gas.[2][6][7] Keep away from incompatible materials such as water, strong oxidizing agents,

and glass.[1][3][4][6]

Emergency and Disposal Plan
Immediate and appropriate action is required in the event of an exposure or spill.

First-Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1][9]

Seek immediate medical attention.[1][4][9]

Skin Contact

Take off immediately all contaminated clothing.

[1][9] Wash the affected area with plenty of

water and soap.[1][6] Seek immediate medical

advice, as specialized treatment with calcium

gluconate gel may be necessary for fluoride ion

exposure.[7][8]

Inhalation

Move the person to fresh air.[4][6][9] If breathing

is difficult, provide oxygen.[9] If the person is not

breathing, give artificial respiration.[4][6][9] Seek

immediate medical attention.[4][6][9]

Ingestion

Rinse mouth with water.[1][8][9] Do NOT induce

vomiting.[2][3][4][9] If the victim is conscious,

give 2-4 cupfuls of water or milk.[9] Call a

physician immediately.[1]

Spill Response Protocol
In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Preparation
Containment & Cleanup

Disposal

Evacuate Area Wear Full PPE
(Gloves, Goggles, Respirator) Ensure Adequate Ventilation Cover Drains Clean Up Spill

Take up mechanically
(Sweep or Vacuum).

Avoid generating dust. Place in Labeled Container Dispose as Hazardous WasteSpill Occurs

Click to download full resolution via product page

Caption: Workflow for handling a Sodium tetrafluoroborate spill.
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Disposal Plan
Waste Classification: Unused Sodium tetrafluoroborate and materials contaminated with it

are classified as hazardous waste and must be disposed of accordingly.[10][11]

Procedure: Dispose of contents and container at an authorized hazardous or special waste

collection point in accordance with local, state, and federal regulations.[3][10] Do not allow

the product to enter drains or waterways.[2][7][10][11]

Treatment Options: Treatment may involve neutralization with soda-lime or soda ash,

followed by incineration in a licensed facility or burial in a designated landfill.[3] Always

consult with a licensed disposal company.[7]

Environmental Data
The following table summarizes key environmental impact data.

Parameter Value
Environmental
Compartment

Exposure Time

PNEC 2 mg/L Freshwater Short-term

PNEC 0.2 mg/L Marine Water Short-term

PNEC 55 mg/L
Sewage Treatment

Plant (STP)
Short-term

Data sourced from

Carl ROTH Safety

Data Sheet.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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